3-Chloro-6-(3-trifluoromethylphenoxy)benzoic Acid

• Molecular Formula: C14H8ClF3O3
• Molecular Weight: 316.66 g/mol
• IUPAC Name: 5-chloro-2-[3-(trifluoromethyl)phenoxy]benzoic acid
• InChI: InChI=1S/C14H8ClF3O3/c15-9-4-5-12(11(7-9)13(19)20)21-10-3-1-2-8(6-10)14(16,17)18/h1-7H,(H,19,20)
• InChI Key: CGUUJOUMVDSLBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=C(C=C(C=C2)Cl)C(=O)O)C(F)(F)F

Description

3-Chloro-6-(3-trifluoromethylphenoxy)benzoic Acid is a useful research compound. Its molecular formula is C14H8ClF3O3 and its molecular weight is 316.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,5-Dichlorobenzoic acid (5 g) and 3-trifluoromethylphenol (4.24 g) were dissolved in xylene and the solution placed under dry oxygen-free nitrogen. Sodium hydride (1.25 g) was slowly added and when effervescence had ceased, cuprous bromide was added and the solution or suspension refluxed for 6 hours. The xylene was removed by low pressure distillation. The solid residue was treated with water and acidified with dilute hydrochloric acid. The resulting oil was extracted into diethyl ether and the ether removed by low pressure distillation to give a light yellow solid which was recrystallised from diethyl ether/petroleum ether to give the title compound (2.7 g), mp, 124° C.